Cas no 898415-78-6 (N-cyclopentyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide)

• Product Name: N-cyclopentyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
• CAS No: 898415-78-6
• MF: C₁₈H₂₇N₃O₄S₂
• MW: 413.554682016373
• CID: 6612325
• PubChem ID: 18574436
• Update Time: 2025-11-06

N-cyclopentyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide
• SR-01000023201
• N1-cyclopentyl-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide
• N-cyclopentyl-N'-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}ethanediamide
• AKOS024661139
• F2571-0353
• N'-cyclopentyl-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxamide
• 898415-78-6
• SR-01000023201-1

• Inchi： 1S/C18H27N3O4S2/c22-17(18(23)20-14-6-1-2-7-14)19-11-10-15-8-3-4-12-21(15)27(24,25)16-9-5-13-26-16/h5,9,13-15H,1-4,6-8,10-12H2,(H,19,22)(H,20,23)
• InChI Key： HVFDVBNXSKHSNU-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCCC1CCNC(C(NC1CCCC1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 413.14429870g/mol
• Monoisotopic Mass: 413.14429870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-cyclopentyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide

N-Cyclopentyl-N'-{2-1-(Thiophene-2-Sulfonyl)Piperidin-2-Ylethyl}Ethanediamide (CAS No. 898415-78-6): A Comprehensive Overview

N-Cyclopentyl-N'-{2-1-(Thiophene-2-Sulfonyl)Piperidin-2-Ylethyl}ethanediamide (CAS No. 898415-78-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number, is a member of the class of compounds known as amides, which are characterized by the presence of a carbonyl group bonded to a nitrogen atom.

The molecular structure of N-cyclopentyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide is particularly noteworthy for its combination of cyclic and acyclic components, including a cyclopentyl ring, a thiophene moiety, and a piperidine ring. These structural features contribute to its stability and reactivity, making it an attractive candidate for various chemical and biological studies.

Recent research has focused on the pharmacological properties of this compound, particularly its potential as a neuroprotective agent. Studies have shown that N-cyclopentyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide exhibits significant neuroprotective effects in vitro and in vivo, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of oxidative stress and inflammation, key factors in the pathogenesis of these conditions.

In addition to its neuroprotective properties, N-cyclopentyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-cyclopentyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide involves several steps, including the formation of the thiophene sulfonyl piperidine intermediate and subsequent coupling with cyclopentylamine. The synthetic route has been optimized to achieve high yields and purity, facilitating large-scale production for both research and potential therapeutic applications.

One of the key challenges in the development of this compound is ensuring its bioavailability and stability in biological systems. Recent advancements in drug delivery systems have shown promise in enhancing the pharmacokinetic properties of N-cyclopentyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide. For example, nanoparticle formulations have been developed to improve solubility and reduce degradation, thereby increasing the compound's effectiveness when administered orally or intravenously.

Clinical trials are currently underway to evaluate the safety and efficacy of N-cyclopentyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation.

In conclusion, N-cyclopentyl-N'-{2-1-(thiophene-2-sulfonyl)piperidin-2-ylethyl}ethanediamide (CAS No. 898415-78-6) represents a promising molecule with diverse therapeutic potential. Its unique structural features, combined with its neuroprotective and anti-inflammatory properties, make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its full potential, this compound may play a significant role in advancing treatments for various neurological and inflammatory conditions.